1-(1-benzoyl-4-piperidinyl)azepane oxalate
Overview
Description
1-(1-benzoyl-4-piperidinyl)azepane oxalate, also known as BAP or BAPA, is a chemical compound that belongs to the family of azepanes. It is widely used in scientific research for its unique properties and potential therapeutic applications.
Scientific Research Applications
1-(1-benzoyl-4-piperidinyl)azepane oxalate has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have anticonvulsant, antidepressant, and anxiolytic effects in animal models. It has also been studied for its potential to treat drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.
Mechanism of Action
The exact mechanism of action of 1-(1-benzoyl-4-piperidinyl)azepane oxalate is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) system in the brain, which is involved in the regulation of anxiety, mood, and seizures. It is thought to enhance the activity of GABA receptors, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase levels of GABA in the brain, leading to increased inhibition of neuronal activity. It has also been shown to increase levels of serotonin and norepinephrine in the brain, which are neurotransmitters involved in mood regulation.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(1-benzoyl-4-piperidinyl)azepane oxalate in lab experiments is its unique pharmacological profile. It has been shown to have anticonvulsant, antidepressant, and anxiolytic effects, making it a useful tool for studying these conditions. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.
Future Directions
There are a number of future directions for research on 1-(1-benzoyl-4-piperidinyl)azepane oxalate. One area of interest is its potential to treat drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Another area of interest is its potential to treat mood disorders, such as depression and anxiety. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
properties
IUPAC Name |
[4-(azepan-1-yl)piperidin-1-yl]-phenylmethanone;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O.C2H2O4/c21-18(16-8-4-3-5-9-16)20-14-10-17(11-15-20)19-12-6-1-2-7-13-19;3-1(4)2(5)6/h3-5,8-9,17H,1-2,6-7,10-15H2;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKYWQIDCHTWDJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2CCN(CC2)C(=O)C3=CC=CC=C3.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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